Cas no 204395-49-3 (8-Azaspiro[4.5]decane-7,9-dione,8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl-1,1,2,2,3,3,4,4-d8]- (9CI))

• Product Name: 8-Azaspiro[4.5]decane-7,9-dione,8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl-1,1,2,2,3,3,4,4-d8]- (9CI)
• CAS No: 204395-49-3
• MF: C₂₁H₃₁N₅O₂
• MW: 393.552438020706
• CID: 254063
• PubChem ID: 45038479
• Update Time: 2025-04-19

8-Azaspiro[4.5]decane-7,9-dione,8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl-1,1,2,2,3,3,4,4-d8]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-7,9-dione,8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl-1,1,2,2,3,3,4,4-d8]- (9CI)
• Buspirone-d8 Dihydrochloride
• 8-Azaspiro[4.5]decane-7,9-dione,8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl-1,1,2,2,3,3,4,4-d8...
• Buspirone-d8 Hydrochloride
• Buspirone-D8 hydrochloride solution
• DTXSID301016550
• BUSPIRONE (D8)
• 204395-49-3
• 8-Azaspiro[4.5]decane-7,9-dione, 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl-1,1,2,2,3,3,4,4-d8]- (9CI)
• AKOS016340726
• 8-[1, 1, 2, 2, 3, 3, 4, 4-octadeuterio-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7, 9-dione
• 8-[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl-1,1,2,2,3,3,4,4-d8]-8-azaspiro[4.5]decane-7,9-dione
• 8-[1,1,2,2,3,3,4,4-octadeuterio-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
• SS-4467
• CS-0376944
• Buspirone-d8
• HY-B1115AS

• Inchi： 1S/C21H31N5O2/c27-18-16-21(6-1-2-7-21)17-19(28)26(18)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9H,1-4,6-7,10-17H2/i3D2,4D2,10D2,11D2
• InChI Key： QWCRAEMEVRGPNT-QGZHXTQCSA-N
• SMILES： O=C1CC2(CC(N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])N1CCN(C3N=CC=CN=3)CC1)=O)CCCC2

Computed Properties

• Exact Mass: 393.29800
• Monoisotopic Mass: 393.29798922g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Melting Point: 198-2000C
• Flash Point: 9℃
• PSA: 69.64000
• LogP: 2.02900

8-Azaspiro[4.5]decane-7,9-dione,8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl-1,1,2,2,3,3,4,4-d8]- (9CI) Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：